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Compound of Interest

Compound Name: Diethyl sec-butylmalonate

Cat. No.: B120387

An In-depth Technical Guide to the Chemical Properties of Diethyl sec-Butylmalonate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diethyl sec-butylmalonate is a substituted malonic ester that serves as a versatile
intermediate in organic synthesis. Its unique structural features, particularly the presence of a
reactive a-hydrogen and two ester functionalities, make it a valuable building block for the
synthesis of a wide array of more complex molecules, including pharmaceuticals and other fine
chemicals. This technical guide provides a comprehensive overview of the chemical and
physical properties of diethyl sec-butylmalonate, detailed experimental protocols for its
synthesis and subsequent reactions, and an exploration of its reactivity.

Chemical and Physical Properties

The fundamental chemical and physical properties of diethyl sec-butylmalonate are crucial
for its handling, application in synthetic protocols, and for predicting its behavior in various
chemical environments. These properties are summarized in the tables below.

Identifiers and Structure
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Property Value Reference
diethyl 2-(butan-2-

IUPAC Name , [1]
yl)propanedioate

CAS Number 83-27-2 [2][3][4]

Molecular Formula C11H2004 [4151617]

Molecular Weight 216.27 g/mol [4115]

, CCOC(=0)C(C(C)cC)C(=0)0O

Canonical SMILES [6]
cC
INChl=1S/C11H2004/c1-5-

InChl 8(4)9(10(12)14-6-2)11(13)15- [41[7118]
7-3/h8-9H,5-7H2,1-4H3
MIIZSUOEOUHAIZ-

InChlKey [41[71[8]
UHFFFAOYSA-N

Physical Properties

Property Value Reference
Colorless to almost colorless

Appearance o [7]
clear liquid

Boiling Point 110-114 °C at 18 mmHg [2][9]

Density 0.98 g/cm?3 [2]

Refractive Index

1.4230-1.4260

[2]

Chloroform (Slightly), Methanol

Solubilit 2
Y (Sparingly) 12
pKa 13.13 + 0.46 (Predicted) [2]
Flash Point 110-114°C/18mm [2]
Storage Temperature 2-8°C [2]
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Synthesis of Diethyl sec-butylmalonate

The most common method for the synthesis of diethyl sec-butylmalonate is the malonic ester
synthesis. This involves the alkylation of diethyl malonate with a suitable sec-butyl halide.

Reaction Pathway

The synthesis proceeds via the formation of a resonance-stabilized enolate from diethyl
malonate, which then acts as a nucleophile to attack the sec-butyl halide in an SN2 reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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